Morpholine, 2-(2,2,2-trifluoroethyl)-
Overview
Description
Morpholine, 2-(2,2,2-trifluoroethyl)- is a chemical compound that is widely used in scientific research. It is a colorless liquid with a slightly sweet odor and is commonly used as a solvent for various chemical reactions.
Mechanism of Action
The mechanism of action of Morpholine, 2-(2,2,2-trifluoroethyl)- is not well understood. However, it is believed to act as a nucleophile in various chemical reactions due to the presence of the morpholine ring and the trifluoroethyl group.
Biochemical and Physiological Effects:
Morpholine, 2-(2,2,2-trifluoroethyl)- has not been extensively studied for its biochemical and physiological effects. However, it has been shown to have low toxicity and is generally considered safe for use in laboratory experiments.
Advantages and Limitations for Lab Experiments
One of the main advantages of Morpholine, 2-(2,2,2-trifluoroethyl)- is its ability to act as a solvent in a wide range of chemical reactions. It is also relatively inexpensive and readily available. However, one limitation is that it may not be compatible with certain reagents or experimental conditions.
Future Directions
There are several potential future directions for research on Morpholine, 2-(2,2,2-trifluoroethyl)-. One area of interest is its potential use as a corrosion inhibitor in various industries. Another area of interest is its potential use as a component in fuel additives to improve fuel efficiency and reduce emissions. Additionally, further studies are needed to better understand the mechanism of action and potential biochemical and physiological effects of Morpholine, 2-(2,2,2-trifluoroethyl)-.
Scientific Research Applications
Morpholine, 2-(2,2,2-trifluoroethyl)- has a wide range of applications in scientific research. It is commonly used as a solvent for various chemical reactions, particularly in the synthesis of pharmaceuticals and agrochemicals. It is also used as a reagent in organic synthesis and as a stabilizer for polymers. Additionally, Morpholine, 2-(2,2,2-trifluoroethyl)- has been studied for its potential use as a corrosion inhibitor and as a component in fuel additives.
properties
IUPAC Name |
2-(2,2,2-trifluoroethyl)morpholine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10F3NO/c7-6(8,9)3-5-4-10-1-2-11-5/h5,10H,1-4H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IUMOJDDZEUIYNK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC(CN1)CC(F)(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10F3NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
169.14 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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